Cas no 1805449-01-7 (2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide)

• Product Name: 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide
• CAS No: 1805449-01-7
• MF: C₇H₆BrF₃N₂O₂S
• MW: 319.09894990921
• CID: 4970417
• Update Time: 2025-06-14

2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O2S/c8-4-1-3(7(9,10)11)2-5(12)6(4)16(13,14)15/h1-2H,12H2,(H2,13,14,15)
• InChI Key： IAAFCVCKEDMLTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.9
• Topological Polar Surface Area: 94.6

Additional information on 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide

Comprehensive Overview of 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide (CAS No. 1805449-01-7)

2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide, with the CAS number 1805449-01-7, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a bromo substituent, and a trifluoromethyl moiety, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its structural versatility.

The 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide structure is characterized by its benzenesulfonamide core, which is a common scaffold in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in targeting enzymes such as carbonic anhydrases, which are implicated in various diseases. This aligns with the growing trend of exploring sulfonamide-based therapeutics in precision medicine.

In the context of agrochemicals, 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide is investigated for its herbicidal and fungicidal properties. The bromo and trifluoromethyl groups are known to improve the bioactivity of agrochemicals, addressing the increasing demand for sustainable crop protection solutions. With the rise of green chemistry initiatives, this compound's potential for low-environmental-impact applications is a key area of exploration.

Synthetic routes to 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide often involve multi-step processes, including bromination and sulfonylation reactions. Optimizing these methods for higher yields and purity is a focal point for industrial chemists. The compound's CAS registry number (1805449-01-7) ensures precise identification in global chemical databases, facilitating regulatory compliance and safety assessments. This is critical given the stringent requirements for chemical intermediates in commercial production.

From an analytical perspective, advanced techniques such as HPLC, NMR, and mass spectrometry are employed to characterize 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide. These methods validate its purity and structural integrity, which are essential for research and industrial applications. The compound's stability under various storage conditions is also a topic of interest, as it impacts shelf-life and handling protocols.

The growing interest in fluorinated compounds and sulfonamide derivatives in both academia and industry underscores the relevance of 2-Amino-6-bromo-4-(trifluoromethyl)benzenesulfonamide. Its potential applications span drug development, material science, and agrochemical innovation, making it a versatile candidate for future breakthroughs. As research continues, this compound is poised to play a pivotal role in addressing challenges in health and agriculture.